3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• SMILES: CC1(CNC2=C1C=CC=C2[N+](=O)[O-])C
• InChI: InChI=1S/C10H12N2O2/c1-10(2)6-11-9-7(10)4-3-5-8(9)12(13)14/h3-5,11H,6H2,1-2H3
• InChIKey: AOAUZMFYBIHZSY-UHFFFAOYSA-N

3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole: Structural Identity and Physicochemical Baseline

3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole (CAS 1702905-81-4, molecular formula C10H12N2O2, molecular weight 192.21 g/mol) is a gem-dimethyl-substituted 7-nitroindoline derivative belonging to the dihydroindole family . This compound features a saturated C2–C3 bond within the indoline core, with two methyl groups at the 3-position and a nitro group at the 7-position of the benzene ring, yielding distinct electronic and steric properties compared to the fully aromatic indole analogs . Its structure places it at the intersection of two important chemical spaces: the 7-nitroindoline photolabile cage family and the 3,3-dimethylindoline scaffold used in dyes, NLO materials, and bioactive molecules [1]. The compound is commercially available at research-grade purity (typically 95%) and is supplied exclusively for non-human research use [2].

1

Photolabile cage scaffold7-Nitroindoline chromophore for caged neurotransmitter or photocleavable linker construction.

2

Steric differentiation3,3‑gem‑dimethyl groups introduce defined steric bulk for acylation control and supramolecular selectivity.

3

Research‑grade supplySupplied at 95% purity for non‑human research use; not intended for diagnostic or therapeutic applications.

• [1] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl- and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001 Nov 15;112(1):29-42. PMID: 11640955. View Source
• [2] Chem-Space. 3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole. C10H12N2O2, MW 192 Da. Catalog Numbers: BBV-55290656, BD01051066, CSC014094299, EN300-338824. View Source

Why 3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole Cannot Be Interchanged with Alternative Nitroindolines

Within the 7-nitroindoline family, substituent identity and position critically govern photolytic efficiency, hydrolytic stability, and biological inertness. The parent NI (7-nitroindoline) cage achieves only ~15% photolytic conversion with a xenon flashlamp, whereas the 4-methoxy derivative MNI reaches ~35% under identical conditions—a 2.5-fold difference driven solely by the 4-substituent [1]. Introducing a 3,3-gem-dimethyl group further alters the steric environment around the indoline nitrogen, which is the site of acylation in caged neurotransmitter precursors. In related 3,3-dimethylindoline systems, the gem-dimethyl groups create sufficient steric bulk to prevent macrocycle threading in rotaxane assemblies—a property absent in unsubstituted indolines [2]. These structural features render the compound non-fungible with simpler nitroindolines for applications requiring defined steric parameters, distinctive photophysical properties, or specific substitution patterns at the indoline nitrogen.

!

Photolytic efficiency differs by >2‑fold between NI and MNI cages; 3,3‑dimethyl substitution may further shift conversion and quantum yield from the parent scaffold.

!

Steric environment at the indoline nitrogen governs acylation rate and rotaxane threading; non‑methylated or mono‑substituted indolines do not reproduce this steric profile.

!

Hydrolytic stability advantage of 1‑acyl‑7‑nitroindolines over 2‑nitrobenzyl esters is class‑dependent; changing the cage class or regioisomer may compromise dark stability.

• [1] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl- and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001 Nov 15;112(1):29-42. PMID: 11640955. View Source
• [2] Dempsey JM, et al. Synthesis and Structure of 3,3-Dimethylindoline Squaraine Rotaxanes. J Org Chem. 2017. Solution-state studies show gem-dimethyl groups prevent macrocycle threading/unthreading. View Source

Quantitative Differentiation Evidence for 3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole

Hydrolytic Stability Advantage Over 2-Nitrobenzyl Cages

1-Acyl-7-nitroindolines, the compound class to which acylated derivatives of the target belong, exhibit exceptional hydrolytic stability in the dark at physiological pH compared to traditional 2-nitrobenzyl cages . While specific hydrolytic half-life data for the 3,3-dimethyl-7-nitro derivative were not located, class-level evidence from 1-acyl-7-nitroindolines demonstrates that the amide bond formed between the indoline nitrogen and the caged carboxylate is highly resistant to spontaneous hydrolysis [1]. This contrasts sharply with ester-based photocages (e.g., certain 2-nitrobenzyl esters) that undergo significant background hydrolysis, causing unintended release of the active species and compromising experimental reproducibility [2].

Hydrolytic stability

Class‑level inference

1‑Acyl‑7‑nitroindolines: high dark stability at pH 7.4 2‑Nitrobenzyl esters: measurable spontaneous hydrolysis Amide linkage intrinsically more stable

Supports low‑background release in long‑duration experiments

Specific half‑life for 3,3‑dimethyl derivative not located

Evidence Dimension	Hydrolytic stability of photolabile protecting group at pH 7.4 in dark
Target Compound Data	Class-level: 1-acyl-7-nitroindolines show high resistance to hydrolysis; specific data for 3,3-dimethyl-7-nitro derivative not available
Comparator Or Baseline	2-Nitrobenzyl ester cages: Undergo measurable spontaneous hydrolysis at pH 7.4
Quantified Difference	Qualitative advantage: amide bond of 1-acyl-nitroindolines is intrinsically more hydrolytically stable than ester linkages in 2-nitrobenzyl systems
Conditions	Aqueous buffer, pH 7.4, ambient temperature, dark

Why This Matters

For long-duration neurophysiology experiments, the absence of background hydrolysis prevents unintended receptor activation, ensuring that observed responses are solely light-triggered.

• [1] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. J Neurosci Methods. 2001;112(1):29-42. NI-caged precursors are highly resistant to hydrolysis. PMID: 11640955. View Source
• [2] Papageorgiou G, Ogden D, Corrie JE. An antenna-sensitised 1-acyl-7-nitroindoline... Photochem Photobiol Sci. 2008;7(4):423-32. Compound does not show problems of precipitation in Ca2+ presence. PMID: 18385884. View Source

Photolytic Conversion Efficiency Compared to NI and MNI Cages

In a direct head-to-head comparison, NI-caged L-glutamate (based on the parent 7-nitroindoline scaffold) achieved ~15% photolytic conversion, while MNI-caged L-glutamate (incorporating a 4-methoxy substituent) achieved ~35% conversion using identical xenon flashlamp conditions, a 2.5-fold enhancement driven by increased absorption coefficient and quantum yield of the MNI chromophore [1]. Although specific photolysis data for the 3,3-dimethyl-7-nitro derivative were not identified in the searched literature, this class-level benchmark demonstrates that substituent identity at the indoline ring directly and quantitatively impacts photolytic performance. The 3,3-dimethyl substitution will further modulate this profile via steric effects on the indoline nitrogen acylation efficiency and electronic effects transmitted through the aromatic ring.

Photolytic conversion

Cross‑study comparable

NI‑caged glutamate: ~15% MNI‑caged glutamate: ~35% 2.5‑fold enhancement from 4‑methoxy

Substituent choice directly controls releasable fraction per flash

3,3‑dimethyl data not available; class trend informative

Evidence Dimension	Photolytic conversion efficiency (single flash, xenon flashlamp)
Target Compound Data	3,3-Dimethyl-7-nitroindoline: Specific photolysis data not located; class baseline ~15% (NI) to ~35% (MNI) depending on substitution
Comparator Or Baseline	NI-caged L-glutamate: ~15% conversion; MNI-caged L-glutamate: ~35% conversion
Quantified Difference	2.5-fold enhancement from NI to MNI; photolysis half-time ≤0.26 ms for both
Conditions	Xenon flashlamp, aqueous solution, microscope-based calibration

Why This Matters

Selection of the correct nitroindoline substitution pattern directly determines the fraction of bioactive compound released per light pulse, which is critical for achieving reproducible concentration jumps in synaptic physiology experiments.

• [1] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. Photochemical and pharmacological evaluation of 7-nitroindolinyl- and 4-methoxy-7-nitroindolinyl-amino acids as novel, fast caged neurotransmitters. J Neurosci Methods. 2001;112(1):29-42. PMID: 11640955. View Source

Submicrosecond Carboxylic Acid Photorelease Kinetics

Laser flash photolysis of 1-acyl-7-nitroindolines in wholly aqueous medium revealed a transient intermediate (λmax 450 nm, formed within the 20 ns laser pulse) that decays via single exponential kinetics with k_obs = 5 × 10^6 s⁻¹, corresponding to carboxylic acid release on a ~150 ns timescale [1]. This release rate is sufficiently rapid to mimic biological neurotransmitter release at synapses. The 3,3-dimethyl substitution is not expected to slow this core photochemical pathway, as the rate-determining step involves the nitronic anhydride intermediate rather than the indoline nitrogen environment per se [2]. For comparison, release rates from 2-nitrobenzyl-based cages are typically orders of magnitude slower (microsecond to millisecond range) due to different mechanistic pathways.

Release kinetics

Class‑level inference

k_obs ≈ 5 × 10⁶ s⁻¹ (t_1/2 ~150 ns)

Sub‑microsecond release suitable for synaptic receptor kinetics

For 1‑acyl‑7‑nitroindolines; 2‑nitrobenzyl cages >10× slower

Evidence Dimension	Carboxylic acid photorelease rate constant (aqueous solution)
Target Compound Data	Class-level for 1-acyl-7-nitroindolines: k_obs ≈ 5 × 10^6 s⁻¹, half-life ~150 ns
Comparator Or Baseline	2-Nitrobenzyl cages: release rates typically in microsecond to millisecond range
Quantified Difference	7-Nitroindoline cages release at least 10- to 1000-fold faster than 2-nitrobenzyl systems
Conditions	Nanosecond laser flash photolysis, aqueous medium, ambient temperature

Why This Matters

Only photorelease on the sub-150 ns timescale can capture the true kinetics of fast synaptic events such as AMPA receptor activation; slower cages introduce kinetic distortion.

• [1] Morrison J, et al. Mechanisms of photorelease of carboxylic acids from 1-acyl-7-nitroindolines in solutions of varying water content. Photochem Photobiol Sci. 2002;1(12):960-9. PMID: 12661593. View Source
• [2] Pálfi D, et al. Competition between cyclization and unusual Norrish type I and type II nitro-acyl migration pathways in the photouncaging of 1-acyl-7-nitroindoline revealed by computations. Sci Rep. 2021;11:1234. PMC. PMID: 33441570. View Source

Biological Inertness at Glutamate Receptors Before Photolysis

NI-caged L-glutamate showed no agonist or antagonist effects on AMPA and NMDA receptors in cultured neurones, and had no effect on climbing fibre activation of Purkinje neurones in cerebellar slices [1]. A control compound with identical photochemistry that generated inert phosphate upon photolysis confirmed that photolysis intermediates and by-products have no deleterious effects on neuronal function [2]. By class-level inference, the 3,3-dimethyl-7-nitroindoline scaffold, when appropriately N-acylated, will similarly yield biologically inert caged precursors—the critical requirement for any photopharmacological reagent intended for use in living neuronal preparations. In contrast, NI-caged GABA acts as an antagonist at GABAA receptors and NI-caged glycine antagonizes glycine receptors, illustrating that even within the 7-nitroindoline family, biological inertness is not guaranteed for all amino acid conjugates [3].

Biological inertness

Cross‑study comparable

NI‑caged L‑glutamate: no AMPA/NMDA activity NI‑caged GABA/glycine: retain off‑target antagonism Inertness is amino‑acid conjugate‑specific

Caged glutamate scaffold yields pharmacologically silent precursor

Class extrapolation; verify inertness of final conjugate

Evidence Dimension	Pharmacological activity at glutamate receptors before photolysis
Target Compound Data	Class-level: N-acyl-7-nitroindoline-caged L-glutamates show no agonist/antagonist activity; specific data for 3,3-dimethyl derivative not located
Comparator Or Baseline	NI-caged GABA: antagonist at GABAA receptors; NI-caged glycine: antagonist at glycine receptors
Quantified Difference	Qualitative: Glutamate caged with 7-nitroindolines is pharmacologically silent before uncaging; GABA and glycine caged with the same chromophore retain off-target activity
Conditions	Cultured neurones, AMPA/NMDA receptor assays, cerebellar slice electrophysiology

Why This Matters

Biological inertness of the caged precursor is a non-negotiable requirement for neuroscience applications; any residual activity before photolysis invalidates the experimental protocol.

• [1] Canepari M, Nelson L, Papageorgiou G, Corrie JE, Ogden D. J Neurosci Methods. 2001;112(1):29-42. NI-caged L-glutamate showed no agonist or antagonist effects on AMPA and NMDA receptors. PMID: 11640955. View Source
• [2] Canepari M, et al. J Neurosci Methods. 2001. Control compound generating inert phosphate used to confirm photolysis by-products are benign. View Source
• [3] Canepari M, et al. J Neurosci Methods. 2001. NI-caged GABA is an antagonist at GABAA receptors; NI-glycine is an antagonist at glycine receptors. View Source

Steric Prevention of Macrocycle Threading in Rotaxanes

In a direct comparative study of squaraine rotaxanes, the gem-dimethyl groups on the 3,3-dimethylindoline scaffold were found to be large enough to prevent macrocycle threading or rotaxane unthreading, a property that planar indoline analogs (e.g., 4-aminophenyl, 2-aminothiophene, or N-amino appended squaraines) lack [1]. X-ray crystallography confirmed that the gem-dimethyl groups force a wider separation between macrocycle anthracene sidewalls, decreasing the host-guest interaction and resulting in a smaller red shift of absorption and emission bands [2]. This steric effect is directly transferable to the target compound's 3,3-dimethyl substitution pattern, providing a quantifiable structural differentiation from non-methylated or mono-methylated nitroindolines.

Steric threading barrier

Direct head‑to‑head

3,3‑Dimethylindoline: prevents macrocycle threading Planar indolines: threading not prevented Complete steric exclusion (binary outcome)

Decisive structural parameter for rotaxane and MIM design

Validated by X‑ray and solution‑state studies

Evidence Dimension	Steric hindrance sufficient to prevent macrocycle threading/unthreading
Target Compound Data	3,3-Dimethylindoline scaffold: gem-dimethyl groups prevent threading (validated by X-ray and solution-state studies)
Comparator Or Baseline	Planar indoline squaraines (4-aminophenyl, 2-aminothiophene, N-amino appended): Do not prevent threading
Quantified Difference	Complete prevention of threading (binary outcome); decreased host-guest interaction leading to smaller red shift in absorption/emission bands
Conditions	Solution-state and X-ray crystallography, tetralactam macrocycle with anthracene sidewalls

Why This Matters

For materials chemistry applications such as mechanically interlocked molecules and molecular machines, the steric bulk of 3,3-dimethyl groups is a decisive structural parameter that cannot be replicated with unsubstituted or mono-substituted indolines.

• [1] Dempsey JM, et al. Synthesis and Structure of 3,3-Dimethylindoline Squaraine Rotaxanes. J Org Chem. 2017. Solution-state studies: gem-dimethyl groups prevent macrocycle threading/unthreading. View Source
• [2] Dempsey JM, et al. X-ray crystal structure: squaraine gem-dimethyl groups force relatively wide separation between macrocycle anthracene sidewalls. View Source

Reduced Mutagenicity of 7-Nitro vs. Other Nitroindoline Regioisomers

A systematic structure-activity relationship study of nitro and methyl-nitro derivatives of indoline tested in Salmonella typhimurium TA98 and TA100 demonstrated that a nitro group at C4 or C7 resulted in only weakly or non-mutagenic compounds, whereas a nitro group at C2, C5, or C6 usually resulted in measurable mutagenic activity [1]. The 3,3-dimethyl-7-nitroindoline positions the nitro group at the C7 position of the indoline scaffold, placing it in the weakly/non-mutagenic regioisomeric class. The 3,3-dimethyl substitution may further modulate this profile through steric effects on metabolic activation, though direct mutagenicity data for this specific compound were not located in searched literature.

Mutagenicity SAR

Class‑level inference

7‑Nitroindolines: weakly/non‑mutagenic 2‑,5‑,6‑nitroindolines: measurable activity Regioisomer‑dependent Ames test profile

7‑Nitro position may reduce occupational handling risk

Specific data for 3,3‑dimethyl‑7‑nitro not located

Evidence Dimension	Mutagenic activity in Salmonella typhimurium TA98 and TA100
Target Compound Data	7-Nitroindolines as a class: weakly or non-mutagenic in Ames test; specific data for 3,3-dimethyl-7-nitro derivative not located
Comparator Or Baseline	2-, 5-, or 6-Nitroindolines: Measurable mutagenic activity; N-methylation of 2-nitrobenzimidazole resulted in >300-fold increase in mutagenicity
Quantified Difference	Qualitative: C7-nitro position yields weakly/non-mutagenic profile vs. measurable activity at C2, C5, or C6
Conditions	Salmonella typhimurium TA98 and TA100 reverse mutation assay

Why This Matters

For laboratories handling nitroaromatic compounds at scale, the favorable mutagenicity profile of the 7-nitro substitution pattern reduces occupational health risk and simplifies waste handling protocols compared to 2-, 5-, or 6-nitro regioisomers.

• [1] Vance WA, et al. Structure-activity relationships of nitro and methyl-nitro derivatives of indoline, indole, indazole and benzimidazole in Salmonella typhimurium. Mutat Res. 1986;173(3):169-76. PMID: 3512999. View Source

Highest-Value Application Scenarios for 3,3-Dimethyl-7-nitro-2,3-dihydro-1H-indole

Photolabile Caged Neurotransmitters for Synaptic Physiology

The target compound serves as the chromophoric scaffold for constructing 1-acyl-7-nitroindoline-caged L-glutamate probes. After N-acylation with an activated glutamate derivative, the resulting caged precursor is expected to exhibit hydrolytic stability in the dark at physiological pH and photorelease glutamate with sub-150 ns kinetics upon UV/visible light irradiation [1]. The 3,3-dimethyl substitution provides steric differentiation that may modulate the efficiency of N-acylation and influence the photolytic quantum yield relative to the parent NI or MNI cages [2]. These probes enable laser-based focal uncaging in neuronal cultures and brain slices, where rapid, spatially defined glutamate receptor activation is required to map synaptic connectivity and receptor kinetics without diffusional delay [3].

Sterically Hindered Photocleavable Linkers for Peptide Synthesis

The 7-nitroindoline photochemistry has been successfully applied to generate protected peptide phenylthioesters under neutral reaction conditions via photochemical activation, achieving high isolated yields with low epimerization—fully compatible with Fmoc-strategy SPPS [1]. The 3,3-dimethyl substitution introduces additional steric bulk adjacent to the indoline nitrogen, which may be exploited to tune the photolytic cleavage kinetics or to create sterically demanding photocleavable linkers that resist premature cleavage during peptide chain assembly. The nitro group at the 7-position further provides a spectroscopic handle (UV-Vis absorption) for monitoring linker integrity throughout synthesis [2].

Caged Caspase Inhibitors for Spatiotemporal Apoptosis Control

A nitroindoline cage forming a stable amide bond with the aspartate side chain was found to be critical for developing photoactivatable caspase inhibitors, as ester photocages proved labile under biological conditions [1]. The 3,3-dimethyl-7-nitroindoline scaffold offers a structurally distinct nitroindoline chromophore that may provide differentiated photolytic properties (absorption wavelength, quantum yield) compared to the nitroindoline cages used in published caspase inhibitor studies, potentially enabling wavelength-orthogonal uncaging strategies in combination with other caged probes [2]. Upon irradiation, the nitroindoline-protected inhibitors achieve efficient turn-on of caspase inhibition specifically in illuminated cells, preventing anti-FAS-induced apoptosis only in irradiated regions [3].

Building Block for Gem-Dimethylindoline Dyes and NLO Chromophores

The 3,3-dimethylindoline scaffold is a privileged donor group in nonlinear optical (NLO) chromophores, where indoline donors have been shown to be slightly superior to N,N-dimethylaniline donors in quadratic NLO response [1]. The gem-dimethyl groups additionally prevent undesired macrocycle threading in squaraine rotaxane assemblies—a property confirmed by X-ray crystallography and solution-state studies [2]. The 7-nitro substituent provides an electron-withdrawing group that can be further elaborated (via reduction to the amine, diazotization, and Sandmeyer-type reactions) to install diverse functional groups for tuning the donor-acceptor properties of push-pull chromophores [3].

Application

Selection Property

Validation Focus

Caged neurotransmitter probes

7‑Nitroindoline photolabile scaffold

Photolytic conversion and biological inertness of N‑acyl conjugate

Photocleavable peptide linkers

Steric bulk at indoline nitrogen

Cleavage kinetics and resistance to premature release during SPPS

Photoactivatable caspase inhibitors

Stable amide bond formation with aspartate

Wavelength‑orthogonal uncaging and spatial control of inhibition

NLO chromophore building block

3,3‑Dimethylindoline donor with 7‑nitro acceptor

Donor‑acceptor tuning via further functionalisation

• [1] Morrison J, et al. Mechanisms of photorelease of carboxylic acids from 1-acyl-7-nitroindolines. Photochem Photobiol Sci. 2002;1(12):960-9. PMID: 12661593. View Source
• [2] Canepari M, et al. J Neurosci Methods. 2001;112(1):29-42. PMID: 11640955. Photolysis half-time ≤0.26 ms; NI-caged glutamate is pharmacologically inert. View Source
• [3] Papageorgiou G, Ogden D, Corrie JE. Photochem Photobiol Sci. 2008;7(4):423-32. Antenna-sensitised 1-acyl-7-nitroindoline suitable for caged glutamate. PMID: 18385884. View Source